Cas no 102900-04-9 (Hexanedioic acid, compd. with 1-octadecanamine (1:2))

• Product Name: Hexanedioic acid, compd. with 1-octadecanamine (1:2)
• CAS No: 102900-04-9
• MF: C₄₂H₈₈N₂O₄
• MW: 685.159133911133
• CID: 1137280
• PubChem ID: 44151838
• Update Time: 2025-04-20

Hexanedioic acid, compd. with 1-octadecanamine (1:2) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, compd. with 1-octadecanamine (1:2)
• hexanedioic acid,octadecan-1-amine
• DTXSID40888809
• 102900-04-9

• Inchi： 1S/2C18H39N.C6H10O4/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;7-5(8)3-1-2-4-6(9)10/h2*2-19H2,1H3;1-4H2,(H,7,8)(H,9,10)
• InChI Key： AWVLILUZOUWLLR-UHFFFAOYSA-N
• SMILES： OC(CCCCC(=O)O)=O.NCCCCCCCCCCCCCCCCCC.NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 684.674409g/mol
• Monoisotopic Mass: 684.674409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 37
• Complexity: 258
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 685.2g/mol
• Topological Polar Surface Area: 127Ų